N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide

• IUPAC Name: N-[4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide
• InChI: InChI=1S/C18H24N4O2/c1-14(2)10-21-11-16(21)13-24-17-6-4-15(5-7-17)20-18(23)12-22-9-3-8-19-22/h3-9,14,16H,10-13H2,1-2H3,(H,20,23)
• InChI Key: ZRJSYSXBODXQFF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CC1COC2=CC=C(C=C2)NC(=O)CN3C=CC=N3
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide, also known as AZD1775, is a small molecule inhibitor of the Wee1 kinase. Wee1 kinase is a protein that plays a crucial role in cell cycle regulation by inhibiting the activity of cyclin-dependent kinases (CDKs). AZD1775 has shown promising results in preclinical studies as a potential anticancer agent.

Mechanism of Action

N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide exerts its anticancer effects by inhibiting the activity of Wee1 kinase, which in turn leads to the activation of CDKs and progression of the cell cycle. This results in increased DNA damage and cell death, particularly in cancer cells that are already under stress from chemotherapy or radiation therapy.
Biochemical and Physiological Effects:
N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide has been shown to induce DNA damage and cell death in cancer cells in vitro and in vivo. It has also been shown to sensitize cancer cells to DNA-damaging agents, such as ionizing radiation and chemotherapy. In addition, N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide has been shown to inhibit the growth of cancer stem cells, which are thought to be responsible for tumor recurrence and resistance to therapy.

Advantages and Limitations for Lab Experiments

N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide has several advantages for use in laboratory experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied in preclinical models of cancer, which provides a wealth of information on its mechanism of action and potential therapeutic applications. However, there are also limitations to the use of N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide in laboratory experiments. It has limited solubility in water, which can make it difficult to work with in certain assays. In addition, its activity may be influenced by factors such as pH and temperature, which can complicate interpretation of experimental results.

Future Directions

There are several potential future directions for research on N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide. One area of interest is the development of combination therapies that incorporate N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide with other chemotherapeutic agents. Another area of interest is the identification of biomarkers that can predict response to N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide, which could help to guide patient selection and improve clinical outcomes. Additionally, there is interest in exploring the use of N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide in combination with immunotherapy, which could enhance the immune response against cancer cells. Finally, there is ongoing research to optimize the pharmacokinetics and pharmacodynamics of N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide, which could improve its efficacy and safety in clinical use.

Synthesis Methods

The synthesis of N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide involves several steps, including the reaction of 2-(4-aminophenyl)pyrazole with 4-(bromomethyl)phenol to form 4-[(2-pyrazol-1-ylacetyl)amino]phenol. This intermediate is then reacted with 2-methylpropyl aziridine to form the final product, N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide.

Scientific Research Applications

N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide has been extensively studied in preclinical models of cancer, including breast, lung, and ovarian cancer. It has been shown to enhance the efficacy of several chemotherapeutic agents, including gemcitabine, cisplatin, and paclitaxel. N-[4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]phenyl]-2-pyrazol-1-ylacetamide has also demonstrated activity against cancer stem cells, which are believed to be responsible for tumor recurrence and resistance to therapy.